![molecular formula C16H20BrNO2 B6226269 tert-butyl 7'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate CAS No. 1203684-92-7](/img/no-structure.png)
tert-butyl 7'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a tert-butyl group, a bromo group, a cyclopropane ring, and an isoquinoline ring. The tert-butyl group is a bulky group that can provide steric hindrance and affect the reactivity of the compound . The bromo group is a good leaving group and can participate in various substitution and elimination reactions. The cyclopropane ring is a strained ring which can undergo ring-opening reactions. The isoquinoline is a nitrogen-containing aromatic ring which can undergo electrophilic aromatic substitution reactions.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tert-butyl group would likely cause steric hindrance, affecting the overall shape of the molecule . The cyclopropane ring is a three-membered ring, which is associated with ring strain and can affect the reactivity of the compound .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions. The bromo group is a good leaving group and could participate in substitution or elimination reactions. The cyclopropane ring could undergo ring-opening reactions due to ring strain. The isoquinoline ring could undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the bromo group could increase the compound’s molecular weight and polarity .Mechanism of Action
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate involves the reaction of 7-bromo-1,2,3,4-tetrahydroisoquinoline with tert-butyl 2-bromoacetate followed by cyclization with cyclopropane and subsequent esterification with tert-butyl alcohol.", "Starting Materials": [ "7-bromo-1,2,3,4-tetrahydroisoquinoline", "tert-butyl 2-bromoacetate", "cyclopropane", "tert-butyl alcohol" ], "Reaction": [ "Step 1: 7-bromo-1,2,3,4-tetrahydroisoquinoline is reacted with tert-butyl 2-bromoacetate in the presence of a base such as potassium carbonate to form the corresponding tert-butyl 7'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate intermediate.", "Step 2: The intermediate is then cyclized with cyclopropane in the presence of a Lewis acid catalyst such as boron trifluoride etherate to form the spiro[cyclopropane-1,4'-isoquinoline] ring system.", "Step 3: The resulting compound is then esterified with tert-butyl alcohol in the presence of a strong acid catalyst such as sulfuric acid to form the final product, tert-butyl 7'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate." ] } | |
CAS RN |
1203684-92-7 |
Product Name |
tert-butyl 7'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate |
Molecular Formula |
C16H20BrNO2 |
Molecular Weight |
338.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.